Cas no 1218004-00-2 (N-(3-methoxypropyl)tricyclo[5.2.1.02,?]decan-8-amine)
![N-(3-methoxypropyl)tricyclo[5.2.1.02,?]decan-8-amine structure](https://www.kuujia.com/scimg/cas/1218004-00-2x300.png)
1218004-00-2 structure
Product Name:N-(3-methoxypropyl)tricyclo[5.2.1.02,?]decan-8-amine
CAS No:1218004-00-2
Molecular Formula:C14H25NO
Molecular Weight:223.354404211044
MDL:MFCD13679538
CID:4578525
PubChem ID:43392162
N-(3-methoxypropyl)tricyclo[5.2.1.02,?]decan-8-amine Properties
Names and Identifiers
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- N-(3-methoxypropyl)tricyclo[5.2.1.0,2,6]decan-8-amine
- N-(3-methoxypropyl)tricyclo[5.2.1.02,]decan-8-amine
- N-(3-methoxypropyl)tricyclo[5.2.1.02,?]decan-8-amine
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- MDL: MFCD13679538
- InChIKey: CKUCEWBIYOCCCE-UHFFFAOYSA-N
- Inchi: 1S/C14H25NO/c1-16-7-3-6-15-14-9-10-8-13(14)12-5-2-4-11(10)12/h10-15H,2-9H2,1H3
- SMILES: O(C)CCCNC1CC2CC1C1CCCC12
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 5
- Heavy Atom Count: 16
- Complexity: 243
- XLogP3: 2.8
- Topological Polar Surface Area: 21.3
N-(3-methoxypropyl)tricyclo[5.2.1.02,?]decan-8-amine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01B8X8-50mg |
N-(3-methoxypropyl)tricyclo[5.2.1.0,2,6]decan-8-amine |
1218004-00-2 | 95% | 50mg |
$108.00 | 2025-03-19 | |
A2B Chem LLC | AW03596-50mg |
N-(3-methoxypropyl)tricyclo[5.2.1.0,2,6]decan-8-amine |
1218004-00-2 | 95% | 50mg |
$104.00 | ||
Aaron | AR01B95K-50mg |
N-(3-methoxypropyl)tricyclo[5.2.1.0,2,6]decan-8-amine |
1218004-00-2 | 95% | 50mg |
$115.00 | 2025-02-09 | |
Ambeed | A106214-1g |
N-(3-methoxypropyl)tricyclo[5.2.1.02,]decan-8-amine |
1218004-00-2 | 98% | 1g |
$253.0 | ||
Chemenu | CM448639-250mg |
N-(3-methoxypropyl)tricyclo[5.2.1.0,2,6]decan-8-amine |
1218004-00-2 | 95%+ | 250mg |
$180 | 2023-03-07 | |
Enamine | EN300-200909-0.05g |
N-(3-methoxypropyl)tricyclo[5.2.1.0,2,6]decan-8-amine |
1218004-00-2 | 95% | 0.05g |
$65.0 | 2023-09-16 | |
TRC | B487078-25mg |
N-(3-Methoxypropyl)tricyclo[5.2.1.0,2,6]decan-8-amine |
1218004-00-2 | 25mg |
$ 50.00 | 2022-06-07 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN8072-1G |
N-(3-methoxypropyl)tricyclo[5.2.1.02,?]decan-8-amine |
1218004-00-2 | 95% | 1g |
¥ 1,643.00 | 2023-04-07 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309456-50mg |
n-(3-Methoxypropyl)tricyclo[5.2.1.0,2,6]decan-8-amine |
1218004-00-2 | 98% | 50mg |
¥1497.00 |
N-(3-methoxypropyl)tricyclo[5.2.1.02,?]decan-8-amine Related Literature
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1. Front cover
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Jian Yang,Paula Sebastian,Thijs Hoogenboom,Marc T. M. Koper Chem. Commun., 2014,50, 2148-2151
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Christopher J. Richards,O. Stephen Ojo Org. Biomol. Chem., 2023,21, 7115-7128
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Meichen Liu,Karoline K. Barkjohn,Christina Norris,James J. Schauer,Junfeng Zhang,Yinping Zhang,Michael Bergin Environ. Sci.: Processes Impacts, 2020,22, 131-143
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Henrique S. Oliveira,Luiz Carlos A. Oliveira,Poliane Chagas,Daniel L. Sangiorge,Marcio P. Figueiredo,Kisla P. F. Siqueira,Emiel J. M. Hensen New J. Chem., 2020,44, 8538-8544
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6. Back cover
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Tatsuya Yamazaki,Ken Hasegawa,Ken-ichi Honma,Sentaro Ozawa Phys. Chem. Chem. Phys., 2001,3, 2686-2691
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Jiabing Luo,Shutao Wang,Cuiping Jia,Yuan Pan,Jun Zhang,Yan Zhou Anal. Methods, 2022,14, 4474-4484
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Eduardo L. Gutiérrez,Agustín A. Godoy,Griselda E. Narda,Javier Ellena CrystEngComm, 2020,22, 6559-6568
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Tadaaki Nakajima,Katsunori Sasaki,Akihiro Yamamori,Kengo Sakurai,Kaori Miyata,Tomoyuki Watanabe,Yukiko T. Matsunaga Biomater. Sci., 2020,8, 5615-5627
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1218004-00-2)N-(3-methoxypropyl)tricyclo[5.2.1.02,?]decan-8-amine

Purity:99%
Quantity:1g
Price($):228.0